Cas no 2137736-95-7 (1-[2-(Hydroxymethyl)azetidin-1-yl]-2-methylpropan-1-one)

• Product Name: 1-[2-(Hydroxymethyl)azetidin-1-yl]-2-methylpropan-1-one
• CAS No: 2137736-95-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6540809
• PubChem ID: 165871398
• Update Time: 2025-07-22

1-[2-(Hydroxymethyl)azetidin-1-yl]-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(hydroxymethyl)azetidin-1-yl]-2-methylpropan-1-one
• EN300-636238
• 2137736-95-7
• 1-[2-(Hydroxymethyl)azetidin-1-yl]-2-methylpropan-1-one

• Inchi： 1S/C8H15NO2/c1-6(2)8(11)9-4-3-7(9)5-10/h6-7,10H,3-5H2,1-2H3
• InChI Key： CLTQKLLDLCGTBP-UHFFFAOYSA-N
• SMILES： OCC1CCN1C(C(C)C)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-[2-(Hydroxymethyl)azetidin-1-yl]-2-methylpropan-1-one

Recent Advances in the Study of 1-[2-(Hydroxymethyl)azetidin-1-yl]-2-methylpropan-1-one (CAS: 2137736-95-7)

The compound 1-[2-(Hydroxymethyl)azetidin-1-yl]-2-methylpropan-1-one (CAS: 2137736-95-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine ring and hydroxymethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in modern drug discovery.

One of the key areas of interest is the synthetic accessibility of 1-[2-(Hydroxymethyl)azetidin-1-yl]-2-methylpropan-1-one. Recent publications have described optimized synthetic routes that improve yield and purity, making it more feasible for large-scale production. The compound's structural features, including the azetidine ring, contribute to its stability and bioavailability, which are critical factors in drug development. Researchers have also explored its role as a precursor in the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) disorders.

Pharmacological studies have revealed that 1-[2-(Hydroxymethyl)azetidin-1-yl]-2-methylpropan-1-one exhibits notable bioactivity, particularly in modulating neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest that it may have applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB) has been a focal point, as this property is often a limiting factor in CNS drug development. Further investigations are underway to elucidate its mechanism of action and potential side effects.

In addition to its therapeutic potential, the compound has also been studied for its role in chemical biology. Its unique structure allows it to serve as a versatile scaffold for the design of probes and inhibitors targeting specific enzymes and receptors. Recent work has demonstrated its utility in probing the activity of gamma-aminobutyric acid (GABA) receptors, which are implicated in a range of neurological and psychiatric conditions. These findings open new avenues for the development of targeted therapies.

Despite these promising developments, challenges remain in the clinical translation of 1-[2-(Hydroxymethyl)azetidin-1-yl]-2-methylpropan-1-one. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to clinical application. Ongoing studies are expected to provide deeper insights into its pharmacological profile and therapeutic potential.

In conclusion, 1-[2-(Hydroxymethyl)azetidin-1-yl]-2-methylpropan-1-one (CAS: 2137736-95-7) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated bioactivity, make it a valuable tool for drug discovery and development. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs, particularly in the realm of CNS disorders. Future studies will be critical in unlocking its full potential and translating laboratory findings into clinical benefits.